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Compound of Interest

Compound Name: 1,3-Bis(benzyloxy)propan-2-one

CAS No.: 77356-14-0

Cat. No.: B1610077

Get Quote

1,3-Dibenzyloxyacetone, also known as 1,3-bis(benzyloxy)propan-2-one, is the dibenzyl

ether derivative of 1,3-dihydroxyacetone. The benzyl groups serve as crucial protecting groups

for the hydroxyl functionalities, rendering the central ketone available for a variety of chemical

transformations. This protection is a common strategy in multi-step organic synthesis,

particularly in the construction of complex pharmaceutical agents.

The direct precursor to this compound is 1,3-dibenzyloxy-2-propanol, a commercially available

reagent. Understanding the precursor is fundamental to utilizing the target ketone.
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Property Value Source

Precursor Name 1,3-Dibenzyloxy-2-propanol

Synonyms
1,3-Bis(benzyloxy)-2-propanol,

1,3-Di-O-benzylglycerol
[1][2][3]

CAS Number 6972-79-8 [1][4][5][6]

Molecular Formula C₁₇H₂₀O₃ [4][7]

Molecular Weight 272.34 g/mol [1][7]

Appearance Colorless to light yellow liquid [2][3]

Boiling Point 226-227 °C at 3 mmHg [1][5]

Density 1.103 g/mL at 20 °C [1][5]

Refractive Index n20/D 1.549 [1][5]

Synthesis of 1,3-Dibenzyloxyacetone: The Oxidation
Pathway
The most direct and logical route to 1,3-dibenzyloxyacetone is the oxidation of its parent

alcohol, 1,3-dibenzyloxy-2-propanol. The choice of oxidant is critical to ensure a high-yield

conversion without affecting the acid-sensitive benzyl ether protecting groups. Mild oxidation

conditions are therefore paramount.

A study has reported the successful synthesis of 1,3-dihydroxyacetone derivatives from their

corresponding 1,3-diaroxy(alkoxy)-2-propanol precursors via oxidation with dimethyl sulfoxide

(DMSO), activated by phosphorus pentoxide.[8] Other standard, mild oxidation protocols such

as Swern or Dess-Martin oxidation are also highly applicable.
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Key Transformation

1,3-Dibenzyloxy-2-propanol
(CAS: 6972-79-8)

1,3-Dibenzyloxyacetone
(Target Ketone) Oxidation 

Mild Oxidizing Agent
(e.g., DMP, Swern Reagents)

1,3-Dibenzyloxyacetone

Ketone Core

Bifunctional Linker
(e.g., for peptide dimerization)

 Reacts at C=O 

Scaffold for Heterocycles
(e.g., pyrimidines, imidazoles)

 Condensation reactions 

Intermediate for Chiral Alcohols
(via asymmetric reduction)

 Reduction of C=O 
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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